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Compound of Interest

Compound Name: Piperonylonitrile

Cat. No.: B116396

For Researchers, Scientists, and Drug Development Professionals

In the landscape of synthetic chemistry, the selection of an appropriate precursor is a critical
decision that influences reaction efficiency, yield, cost, and the impurity profile of the final
product. This guide provides a comprehensive comparison of piperonylonitrile with its
common alternatives—piperonal, safrole, and isosafrole—as synthetic precursors. The
information presented herein is intended to assist researchers in making informed decisions for
their synthetic strategies.

Physicochemical Properties: A Head-to-Head
Comparison

A thorough understanding of the physical and chemical properties of a precursor is
fundamental to designing and optimizing a synthetic route. The following table summarizes the
key physicochemical properties of piperonylonitrile and its alternatives.
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Piperonylonitri  Piperonal
Property . . Safrole Isosafrole

le (Heliotropin)

4421-09-4[1][2]
CAS Number 3] 120-57-0[4][5] 94-59-7[6] 120-58-1[7]
Molecular

CsHsNO2[2][3] CsHeOs3[5] C10H1002 C10H1002[7]
Formula

] 147.13 g/mol [2]

Molecular Weight 3] 150.13 g/mol [5] 162.19 g/mol 162.19 g/mol [7]

White to beige

. ] ] Colorless or

crystalline White crystalline ) Colorless to pale
Appearance ] slightly yellow o

powder or solid[5] T yellow liquid[8]

oily liquid

needles[2]
Melting Point 91-95 °C[2] 35-39 °C 11 °C -
Boiling Point ~257 °C 263 °C[9] 232-234 °C 253 °C

Soluble in ] ] Insoluble in )

) Slightly soluble in ] Insoluble in
N dichloromethane, ] water; soluble in )

Solubility water; soluble in water; soluble in

ethyl acetate,

methanol

alcohol, ether

alcohol, ether,

chloroform

organic solvents

Cost Analysis and Supplier Landscape

The cost and availability of precursors are significant factors in the planning of any synthesis.

The following table provides an estimated price range for piperonylonitrile and its alternatives,

based on publicly available data from various chemical suppliers. It is important to note that

prices can fluctuate based on purity, quantity, and supplier.
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Precursor Price Range (per kg) Key Suppliers

Conier Chem & Pharma,
Shanghai Worldyang
Chemical, P.C. Chem India[3]
[10](11]

Piperonylonitrile $10 - $1000[1][10][11]

Chemicopro, Taj
Piperonal $50 - $9500[5][12][13] Pharmaceuticals, Vigon
International[4][12][14][15]

HANWHA CHEMICAL, Taj
Safrole Varies (highly regulated) Pharmaceuticals, US
Biological Life Sciences[6][16]

o A B Enterprises, Cayman
~$100 (for smaller quantities) ]
Isosafrole Chemical, HANWHA

[7]
CHEMICAL[7][17][18]

Note: The sale of safrole and isosafrole is highly regulated in many jurisdictions due to their use
in clandestine chemistry.[19]

Synthetic Pathways and Methodologies

The choice of precursor dictates the synthetic route to a target molecule. This section outlines
common synthetic pathways starting from piperonylonitrile and its alternatives, with a focus
on the synthesis of 3,4-Methylenedioxyamphetamine (MDA) as a representative target
molecule.

Diagram of Comparative Synthesis Routes
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From Safrole

Wacker Oxidation

Safrole | e -
somerization o Reductive Amination
\ w' MDP2P » MDA
Isosafrole
From Piperonal

Henry Reaction » MDP-2-NP ReductlonI MDP2P Reductive AmlnatlonI MDA

From Piperonylonitrile

Piperonylonitrile Reduction > MDA
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(Yield, Purity, Reaction Time)

'

Evaluate Cost and Availability

l

Consider Regulatory &
Safety Constraints

Select Optimal Precursor

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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